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Compound of Interest

Compound Name:
3-Methyl-5-nitro-1H-indole-2-

carboxylic acid

Cat. No.: B2916882 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 3-Methyl-5-nitro-1H-indole-
2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-5-nitro-1H-indole-2-carboxylic acid is a heterocyclic organic compound featuring

an indole core, a structural motif of significant interest in medicinal chemistry and materials

science. The strategic placement of a methyl group, a nitro group, and a carboxylic acid

function imparts a unique electronic and steric profile, making it a valuable building block for

the synthesis of more complex molecules, including potential pharmaceutical agents.

The journey of a candidate molecule from laboratory synthesis to a viable drug product is

fundamentally governed by its physicochemical properties. These characteristics—such as

acidity (pKa), solubility, and lipophilicity—dictate its absorption, distribution, metabolism, and

excretion (ADME) profile, as well as its formulation feasibility. This guide, written from the

perspective of a Senior Application Scientist, provides a comprehensive analysis of the core

physicochemical properties of 3-Methyl-5-nitro-1H-indole-2-carboxylic acid. It combines

theoretical principles with detailed, field-proven experimental protocols to empower researchers

in their drug discovery and development endeavors.
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Chemical Identity and Structural Attributes
A precise understanding of a molecule's structure is the foundation upon which all other

physicochemical characterization is built.

IUPAC Name: 3-methyl-5-nitro-1H-indole-2-carboxylic acid[1]

CAS Number: 446830-73-5[1][2]

Molecular Formula: C₁₀H₈N₂O₄[1][2]

Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)--INVALID-LINK--[O-])C(=O)O[1][3]

InChIKey: BUWLROXHVDVDKY-UHFFFAOYSA-N[1][3]

The structure combines an acidic carboxylic acid group, a basic indole nitrogen, a lipophilic

methyl group, and a strongly electron-withdrawing nitro group. This combination suggests a

complex interplay of properties, including pH-dependent solubility and the potential for

hydrogen bonding.
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Preparation

Execution Analysis

Calibrate pH Meter
(3-point)

Titrate with NaOH
(Record pH vs. Volume)

Standardize Titrant
(0.1 M NaOH)

Prepare Analyte Solution
(1-10 mM)

Plot Titration Curve
(pH vs. Volume)

Determine Equivalence
Point (Vₑ)

Calculate pKa
(pH at Vₑ/2)
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Add Excess Solid to pH Buffers

Agitate at Constant Temp
(e.g., 24-72h)

Time Point Sampling
(Confirm Equilibrium)

Continue Agitation

Filter Supernatant
(0.22 µm)

Equilibrium Reached

Quantify by HPLC-UV

Report Solubility
(mg/mL or µM)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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